Cas no 20313-98-8 ((8beta)-N-(1-hydroxybutan-2-yl)-6-methyl-9,10-didehydroergoline-8-carboxamide)

• Product Name: (8beta)-N-(1-hydroxybutan-2-yl)-6-methyl-9,10-didehydroergoline-8-carboxamide
• CAS No: 20313-98-8
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 1392855
• PubChem ID: 114724
• Update Time: 2025-04-20

(8beta)-N-(1-hydroxybutan-2-yl)-6-methyl-9,10-didehydroergoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• (8beta)-N-(1-hydroxybutan-2-yl)-6-methyl-9,10-didehydroergoline-8-carboxamide
• 9,10-Didehydro-N-(alpha-(hydroxymethyl)propyl)-6-methyl-ergoline-8-beta-carboxamide
• ergoline-8-carboxamide, 9,10-didehydro-N-[1-(hydroxymethyl)propyl]-6-methyl-, (8beta)-
• 9,10-Didehydro-N-[1-(hydroxymethyl)-propyl]-D-lysergamide
• 20313-98-8
• N-(1-Hydroxybutan-2-yl)-6-methyl-9,10-didehydroergoline-8-carboximidic acid
• DTXSID80942459
• CHEMBL1620648
• AKOS015967157
• SCHEMBL12648285
• SR-01000075987-6

• Inchi： 1S/C20H25N3O2/c1-3-14(11-24)22-20(25)13-7-16-15-5-4-6-17-19(15)12(9-21-17)8-18(16)23(2)10-13/h4-7,9,13-14,18,21,24H,3,8,10-11H2,1-2H3,(H,22,25)/t13-,14?,18-/m1/s1
• InChI Key： UNBRKDKAWYKMIV-VZGYSGOJSA-N
• SMILES： O=C([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)NC(CO)CC

Computed Properties

• Exact Mass: 339.19485
• Monoisotopic Mass: 339.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides